Cas no 893342-45-5 (N-(3,4-dimethylphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: N-(3,4-dimethylphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 893342-45-5
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 6338791
• Update Time: 2025-08-04

N-(3,4-dimethylphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• 5-Pyrimidinesulfonamide, N-(3,4-dimethylphenyl)-1,2,3,4-tetrahydro-1,3,6-trimethyl-2,4-dioxo-

• Inchi： 1S/C15H19N3O4S/c1-9-6-7-12(8-10(9)2)16-23(21,22)13-11(3)17(4)15(20)18(5)14(13)19/h6-8,16H,1-5H3
• InChI Key： CUHUCLVHNFVCLJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=C(S(NC2=CC=C(C)C(C)=C2)(=O)=O)C(=O)N1C

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 470.1±55.0 °C(Predicted)
• pka: 6.02±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3,4-dimethylphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

Research Brief on N-(3,4-dimethylphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS: 893342-45-5)

N-(3,4-dimethylphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS: 893342-45-5) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique tetrahydropyrimidine core and sulfonamide moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and recent advancements in its application.

Recent studies have highlighted the synthetic pathways for N-(3,4-dimethylphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide, emphasizing its efficient production through multi-step organic reactions. The compound's structural features, including the presence of a sulfonamide group, suggest potential interactions with biological targets such as enzymes and receptors. Researchers have explored its inhibitory effects on specific enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its pharmacokinetic properties, such as solubility and metabolic stability, have been investigated to assess its suitability for oral administration.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, it has shown significant activity in reducing the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary data indicate that this compound may also exhibit antimicrobial properties, broadening its therapeutic scope. The mechanism of action appears to involve the inhibition of specific signaling pathways, although further research is needed to fully elucidate its molecular targets.

Despite these promising findings, challenges remain in the development of N-(3,4-dimethylphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide as a therapeutic agent. Issues such as bioavailability, toxicity, and selectivity need to be addressed through comprehensive preclinical studies. Recent advancements in drug delivery systems, such as nanoparticle-based formulations, may offer solutions to some of these challenges, enhancing the compound's therapeutic potential.

In conclusion, N-(3,4-dimethylphenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities warrant additional studies to explore its full therapeutic potential. Future research should focus on optimizing its pharmacological properties, elucidating its mechanism of action, and evaluating its safety and efficacy in clinical settings. This compound exemplifies the ongoing innovation in chemical biology and underscores the importance of sulfonamide derivatives in drug discovery.